Cas no 936718-00-2 ((1S)-1-(2-aminopyridin-3-yl)ethan-1-ol)

(1S)-1-(2-aminopyridin-3-yl)ethan-1-ol structure
936718-00-2 structure
Product Name:(1S)-1-(2-aminopyridin-3-yl)ethan-1-ol
CAS No:936718-00-2
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD18207193
CID:835511
PubChem ID:29922313
Update Time:2024-10-26

(1S)-1-(2-aminopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2-Aminopyridin-3-yl)ethanol
    • FCH939371
    • 5914AC
    • (S)-1-(2-aminopyridin-3-yl)ethan-1-ol
    • AX8224666
    • (1S)-1-(2-Aminopyridin-3-yl)ethan-1-ol
    • (αS)-2-Amino-α-methyl-3-pyridinemethanol (ACI)
    • (1S)-1-(2-Aminopyridin-3-yl)ethanol
    • 936718-00-2
    • CS-13063
    • AKOS016843453
    • DB-328043
    • CS-M0435
    • DTXSID90652193
    • (1S)-1-(2-aminopyridin-3-yl)ethan-1-ol
    • MDL: MFCD18207193
    • Inchi: 1S/C7H10N2O/c1-5(10)6-3-2-4-9-7(6)8/h2-5,10H,1H3,(H2,8,9)/t5-/m0/s1
    • InChI Key: SHHIJGHJYYFDQH-YFKPBYRVSA-N
    • SMILES: [C@H](C1C=CC=NC=1N)(O)C

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.1
  • XLogP3: 0.6

(1S)-1-(2-aminopyridin-3-yl)ethan-1-ol Pricemore >>

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(1S)-1-(2-aminopyridin-3-yl)ethan-1-ol Production Method

Production Method 1

Reaction Conditions
Reference
Discovery of the First Potent and Selective Inhibitor of Centromere-Associated Protein E: GSK923295
Qian, Xiangping; McDonald, Andrew; Zhou, Han-Jie; Adams, Nicholas D.; Parrish, Cynthia A.; et al, ACS Medicinal Chemistry Letters, 2010, 1(1), 30-34

Production Method 2

Reaction Conditions
Reference
Preparation of 3-chloro-4-isopropoxybenzamide and 3-cyano-4-isopropoxybenzamide derivatives as inhibitors of mitotic kinesins
, United States, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of imidazole derivatives for treatment of cellular proliferative diseases
, World Intellectual Property Organization, , ,

(1S)-1-(2-aminopyridin-3-yl)ethan-1-ol Raw materials

(1S)-1-(2-aminopyridin-3-yl)ethan-1-ol Preparation Products

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